Cas no 55849-06-4 (2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine)

55849-06-4 structure
Product name:2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine
2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine Chemical and Physical Properties
Names and Identifiers
-
- 2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine
- 2,2,7,7-tetramethyl-3,6-dihydrothiepine
- 55849-06-4
- Thiepin, 2,3,6,7-tetrahydro-3,3,6,6-tetramethyl-
- DTXSID20204442
-
- Inchi: InChI=1S/C10H18S/c1-9(2)7-5-6-8-10(3,4)11-9/h5-6H,7-8H2,1-4H3
- InChI Key: XOYMIAXCEYKMRB-UHFFFAOYSA-N
- SMILES: CC1(CC=CCC(S1)(C)C)C
Computed Properties
- Exact Mass: 170.11304
- Monoisotopic Mass: 170.11292175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 25.3Ų
Experimental Properties
- PSA: 0
2,2,7,7-tetramethyl-2,3,6,7-tetrahydrothiepine Related Literature
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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S. M. Wood,F. Castles,S. J. Elston,S. M. Morris RSC Adv., 2016,6, 31919-31924
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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Yongmao Li,Lu Cheng,Zhiqiang Cao,Wenguang Liu J. Mater. Chem. B, 2014,2, 46-48
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Min-Wook Oh,Ri-Zhu Yin,Youngmin Lee,Dong-Wook Han,Hyuk-Sang Kwon,Jung Ho Kim,Ganpati Ramanath Energy Environ. Sci., 2011,4, 4978-4983
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